Cas no 10354-32-2 (3,5-Pyridinedicarboxylicacid, 4-(3,4-dimethoxyphenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester)

• Product Name: 3,5-Pyridinedicarboxylicacid, 4-(3,4-dimethoxyphenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester
• CAS No: 10354-32-2
• MF: C₂₁H₂₇NO₆
• MW: 389.442186594009
• CID: 196396
• PubChem ID: 323302
• Update Time: 2025-10-31

3,5-Pyridinedicarboxylicacid, 4-(3,4-dimethoxyphenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 4-(3,4-dimethoxyphenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester
• diethyl 4-(3,4-dimethoxyphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 4-(3,4-Dimethoxy-phenyl)-2,6-dimethyl-1,4-dihydro-pyridin-3,5-dicarbonsaeure-diaethylester
• AC1L88C0
• AC1Q32QJ
• diethyl 1,4-dihydro-2,6-dimethyl-4-(3,4-dimethoxyphenyl)pyridine-3,5-dicarboxylate
• diethyl 2,6-dimethyl-4-(3,4-dimethoxyphenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Diethyl 4-(3,4-dimethoxyphenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate
• NSC282463
• Oprea1_295205
• STOCK1S-05096
• AF-499/00045029
• 3,5-diethyl 4-(3,4-dimethoxyphenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• SR-01000394066
• Oprea1_837637
• NSC-282463
• SR-01000394066-1
• CHEMBL1885194
• Z57282809
• DTXSID00314391
• AKOS000573881
• SMR001831124
• CHEMBL2063816
• GIYFJYMMDKPPIX-UHFFFAOYSA-N
• 10354-32-2
• BDBM50073949
• MLS003115550
• EN300-18263407

• Inchi： 1S/C21H27NO6/c1-7-27-20(23)17-12(3)22-13(4)18(21(24)28-8-2)19(17)14-9-10-15(25-5)16(11-14)26-6/h9-11,19,22H,7-8H2,1-6H3
• InChI Key： GIYFJYMMDKPPIX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(C)=C(C(=O)OCC)C1C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 389.18391
• Monoisotopic Mass: 389.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 499.8°Cat760mmHg
• Flash Point: 256°C
• Refractive Index: 1.521
• PSA: 83.09
• LogP: 3.39360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-Pyridinedicarboxylicacid, 4-(3,4-dimethoxyphenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester

Comprehensive Overview of 3,5-Pyridinedicarboxylicacid, 4-(3,4-dimethoxyphenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester (CAS No. 10354-32-2)

The compound 3,5-Pyridinedicarboxylicacid, 4-(3,4-dimethoxyphenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester (CAS No. 10354-32-2) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a pyridine core substituted with dimethoxyphenyl and diethyl ester groups, makes it a subject of interest for researchers exploring novel drug intermediates and bioactive compounds. This article delves into its properties, synthesis, and potential uses, while addressing common queries such as "What is the role of pyridine derivatives in drug development?" and "How do ester groups enhance bioavailability?"

One of the most searched questions in the field of medicinal chemistry is "How are pyridine derivatives utilized in modern therapeutics?" The 3,5-Pyridinedicarboxylicacid derivative discussed here exemplifies the versatility of pyridine-based compounds in designing molecules with tailored pharmacological profiles. Its dimethoxyphenyl moiety is particularly noteworthy, as similar structures are found in compounds with antioxidant and anti-inflammatory properties. Additionally, the diethyl ester groups contribute to improved solubility and metabolic stability, addressing another frequent query: "Why are ester modifications common in prodrug design?"

From a synthetic perspective, the preparation of 3,5-Pyridinedicarboxylicacid, 4-(3,4-dimethoxyphenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester involves multi-step organic reactions, including condensation and esterification. Researchers often search for "efficient synthesis routes for complex pyridine esters," and this compound serves as a case study for optimizing yield and purity. Its CAS No. 10354-32-2 is frequently referenced in patent literature, highlighting its relevance in intellectual property related to heterocyclic chemistry.

In the context of sustainability, a trending topic in chemical research, the environmental impact of synthetic methodologies is under scrutiny. Queries like "Are there green chemistry approaches for pyridine derivative synthesis?" are increasingly common. While this compound is traditionally synthesized using conventional solvents, recent advancements suggest potential for greener alternatives, such as catalytic methods or solvent-free conditions. The dimethyl and diethyl substituents in its structure also prompt discussions about biodegradability and eco-friendly modifications.

Another area of interest is the compound's potential applications in material science. Users often search for "Can pyridine derivatives be used in organic electronics?" The conjugated system of the pyridine ring and aromatic dimethoxyphenyl group in this molecule suggests possible utility in optoelectronic devices or as a ligand in catalytic systems. Its thermal stability and electronic properties are subjects of ongoing investigation, aligning with the demand for "high-performance organic materials."

In summary, 3,5-Pyridinedicarboxylicacid, 4-(3,4-dimethoxyphenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester (CAS No. 10354-32-2) represents a multifaceted compound bridging medicinal chemistry, synthetic methodology, and material science. Its structural features, such as the pyridine core, ester groups, and methoxy substitutions, address key questions in contemporary research while offering avenues for innovation. As the scientific community continues to explore its potential, this compound remains a valuable reference point for discussions on molecular design and functional group interplay.